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Introduction

Kifl15-IN-2 is a small molecule inhibitor targeting the mitotic kinesin Kifl5 (also known as
Kinesin-12 or HKLP2).[1][2] Kif15 plays a crucial role in cell division by contributing to the
formation and maintenance of the bipolar spindle, a microtubule-based structure essential for
accurate chromosome segregation.[3][4] It functions in concert with another mitotic kinesin,
Eg5 (KIF11), and can compensate for the loss of Eg5 function, a mechanism implicated in the
development of resistance to Eg5 inhibitors in cancer therapy.[5][6] This functional redundancy
makes Kif15 an attractive target for the development of novel anti-mitotic agents, particularly in
the context of overcoming chemotherapy resistance.[5][6] Kif15-IN-2 is a valuable tool for
studying the cellular functions of Kif15 and for high-throughput screening (HTS) campaigns
aimed at discovering and characterizing new Kif15 inhibitors.[7]

Kifl5 Signaling in Mitotic Spindle Assembly

Kifl5 is a plus-end-directed motor protein that can crosslink and slide microtubules,
contributing to the outward forces necessary for separating spindle poles. Its activity and
localization are tightly regulated during mitosis. The microtubule-associated protein TPX2 is
known to play a role in recruiting Kifl5 to spindle microtubules. A simplified schematic of Kif15's
role in establishing and maintaining the bipolar spindle is presented below.
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Caption: Kifl5's role in mitotic spindle assembly.

Quantitative Data for Kifl5 Inhibitors

While a specific IC50 value for Kif15-IN-2 is not readily available in the public domain, the
potencies of other well-characterized Kifl5 inhibitors provide a valuable reference for assay
development and data comparison.
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Compound Assay Type Target IC50 Reference
) ] Not Publicly
Kif15-IN-2 - Kif15 -
Available

_ Recombinant
Microtubule

Kif15-IN-1 o His6-tagged 0.2 uM [8]
Gliding Assay )
Kifl5 (N700)
GW108X ATPase Assay Kif15-N420 0.82 uM [5]
Microtubule ]
GW108X o Kif15-N700 734 nM [5]
Gliding Assay
Lead Compound
AlphaScreen KIF15-TPX2 PPI 2 uM [9]
1 (from HTS)
Lead Compound
AlphaScreen KIF15-TPX2 PPI 6 UM 9]

2 (from HTS)

Experimental Protocols

The following protocols provide detailed methodologies for key experiments to characterize
Kifl5 inhibitors like Kif15-IN-2 in a high-throughput screening format.

High-Throughput Screening Workflow

A typical HTS workflow for identifying and characterizing Kifl15 inhibitors involves a primary
biochemical screen followed by secondary biochemical and cell-based assays for confirmation
and further characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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